Cas no 1016520-74-3 (5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine
• CAS No: 1016520-74-3
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 4566822
• Update Time: 2025-05-24

5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 3-(6-methyl-2-pyridinyl)-
• 5-(6-Methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine
• 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H9N5/c1-5-3-2-4-6(10-5)7-11-8(9)13-12-7/h2-4H,1H3,(H3,9,11,12,13)
• InChI Key： IPWZWBDTLMLQND-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=NC(C)=CC=C2)=N1

Computed Properties

• Exact Mass: 175.085795g/mol
• Monoisotopic Mass: 175.085795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.19g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 206-208 °CEnamineEN300-36995
• Boiling Point: 454.0±47.0 °C at 760 mmHg
• Flash Point: 259.1±16.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine

Introduction to 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine (CAS No. 1016520-74-3)

5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. With the CAS number 1016520-74-3, this compound represents a synthetic intermediate that has been explored in various drug discovery programs. The presence of both pyridine and triazole moieties in its structure endows it with unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure consists of a 6-methylpyridin-2-yl substituent attached to a 4H-1,2,4-triazol-3-amine core. This arrangement creates a rigid bicyclic system that can interact with biological targets in a specific manner. The triazole ring is particularly noteworthy for its role in medicinal chemistry, as it has been incorporated into numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The methylpyridine moiety further enhances the compound's pharmacological potential by providing a hydrogen bond acceptor site and influencing its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine has emerged as a promising candidate in this area due to its ability to modulate PPIs through its unique structural features. Studies have shown that the triazole ring can act as a scaffold for designing molecules that disrupt aberrant protein-protein interactions involved in diseases such as cancer and inflammation. The 6-methylpyridin-2-yl group provides additional binding interactions with target proteins, enhancing the compound's affinity and selectivity.

One of the most compelling aspects of 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. The compound's ability to bind to the ATP-binding pocket of kinases has been demonstrated through computational modeling and experimental studies. Specifically, the triazole nitrogen atoms can form hydrogen bonds with key residues in the kinase active site, while the methylpyridine ring can stack with aromatic residues, stabilizing the binding interaction.

Recent advances in medicinal chemistry have highlighted the importance of structure-based drug design (SBDD) in optimizing small molecule inhibitors. 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine serves as an excellent example of how SBDD can be applied to develop high-affinity kinase inhibitors. X-ray crystallography studies have revealed detailed insights into how this compound interacts with target kinases at the atomic level. These structural insights have guided the optimization of analogs with improved potency and selectivity. For instance, modifications to the methylpyridin-2-yl substituent have been shown to enhance binding affinity while minimizing off-target effects.

The synthesis of 5-(6-methylpyridin-2-yl)-4H-1,2,4-triazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key step involves the condensation of 6-methylpyridine-2-carboxaldehyde with guanidine hydrochloride under basic conditions to form the triazole ring. Subsequent functionalization of the triazole core with an amine group yields the desired product. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and improving scalability.

In addition to its potential as a kinase inhibitor, 5-(6-methylpyridin-2-y l)-4H -1 , 2 , 4 -triazol -3 -amine has been explored for its antimicrobial properties. The combination of pyridine and triazole moieties creates a structure that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising activity against Gram-positive bacteria, making this compound a candidate for further development as an antibiotic or antimicrobial agent.

The pharmacokinetic properties of 5-(6-methylpyridin - 2 - yl ) - 4 H - 1 , 2 , 4 - tri azol - 3 - am ine are also of great interest. In vitro studies have indicated that the compound exhibits moderate solubility in water and good bioavailability when administered orally. These properties are critical for drug development, as they influence how effectively a drug can reach its target site within the body. Further research is needed to optimize these pharmacokinetic profiles through structural modifications.

One emerging area of research involves using computational methods to predict and optimize the biological activity of small molecules like 5-(6-methylpyridin - 2 - yl ) - 4 H - 1 , 2 , 4 - tri azol - 3 - am ine . Machine learning models have been trained on large datasets of bioactive compounds to predict their binding affinities and other pharmacological properties. These models can accelerate drug discovery by identifying promising candidates for experimental validation without extensive trial-and-error experimentation.

The future prospects for 5-(6-methylpyridin - 2 - yl ) - 4 H - 1 , 2 , 4 - tri azol - 3 - am ine are bright given its versatile structural framework and potential biological activities. Continued research is expected to uncover new therapeutic applications and optimize its pharmacological properties for clinical use. As drug discovery efforts continue to evolve towards more targeted and personalized medicine approaches, this compound will likely play an important role in developing next-generation therapeutic agents.